Cas no 131774-59-9 (Sultriecin)

• Product Name: Sultriecin
• CAS No: 131774-59-9
• MF: C₂₃H₃₄O₈S
• MW: 470.576266765594
• CID: 167320
• Update Time: 2025-04-19

Sultriecin Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,5,6-dihydro-5-hydroxy-6-[(7Z,9Z,11E)-6-hydroxy-5-methyl-4-(sulfooxy)-1,7,9,11-heptadecatetraen-1-yl]-,sodium salt (1:1)
• 2H-Pyran-2-one,5,6-dihydro-5-hydroxy-6-[(7Z,9Z,11E)-6-hydroxy-5-methyl-4-(sulfooxy)-1,7,9,11-heptadecatetraen-1-yl]-,sodium s
• Sultriecin
• Biocalcose Tetrahydrate
• Colifos Tetrahydrate
• Epafosforil Tetrahydrate
• Fosfocolina Tetrahydrate
• Ipercolin Tetrahydrate
• Isocolin Tetrahydrate
• Mebophos Tetrahydrate
• Merival Tetrahydrate
• Pancholin Tetrahydrate
• Phoscholin Tetrahydrate
• phosphorylcholine calcium salt tetrahydrate
• phostriecin
• BU 3285T
• 5,6-Dihydro-5-hydroxy-6-(6-hydroxy-5-methyl-4-hydroxysulfonyloxyheptadec-1,7,9,11-tetraenyl)-2H-pyra

• Inchi： 1S/C23H34O8S/c1-3-4-5-6-7-8-9-10-11-13-19(24)18(2)21(31-32(27,28)29)14-12-15-22-20(25)16-17-23(26)30-22/h7-13,15-22,24-25H,3-6,14H2,1-2H3,(H,27,28,29)/b8-7+,10-9+,13-11+,15-12+
• InChI Key： GGSVZPLREMJSBU-GGLGEDEXSA-N
• SMILES： S(=O)(=O)(O)OC(C/C=C/C1C(C=CC(=O)O1)O)C(C)C(/C=C/C=C/C=C/CCCCC)O

Computed Properties

• Exact Mass: 492.17900
• Monoisotopic Mass: 470.19743921 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 14
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 139
• Molecular Weight: 470.6

Experimental Properties

• PSA: 141.57000
• LogP: 3.94730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones